5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

• CAS: 310888-07-4
• Molecular Formula: C18H18O8
• Molecular Weight: 362.3 g/mol
• InChI: InChI=1S/C18H18O8/c1-23-14-5-8(4-10(20)17(14)24-2)12-6-9(19)15-13(26-12)7-11(21)18(25-3)16(15)22/h4-5,7,12,20-22H,6H2,1-3H3/t12-/m0/s1
• InChIKey: HMTSHCGCQPCGLA-LBPRGKRZSA-N

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone: Sourcing Overview

5,7,3′-Trihydroxy-6,4′,5′-trimethoxyflavanone (CAS 310888‑07‑4) is a naturally occurring flavanone belonging to the 6‑O‑methylated flavonoid subclass [REFS‑1]. It was first isolated and structurally characterized in 2000 from the aerial parts of Greigia sphacelata (Bromeliaceae), a plant endemic to arid regions of Chile [REFS‑2]. The compound possesses a C18H18O8 molecular formula (exact mass 362.10017 Da) with a distinctive 5,7,3′‑trihydroxy‑6,4′,5′‑trimethoxy substitution pattern on the flavanone scaffold, confirmed by comprehensive 1D and 2D NMR spectroscopy [REFS‑2][REFS‑3].

● Unique 6,4′,5′-trimethoxy-5,7,3′-trihydroxy flavanone chemotype for phytochemical authentication

● Suitable as an authentic analytical standard for chemotaxonomic marker studies

● Supports structure-specific pharmacological research requiring exact substitution pattern

• [1] Flagg ML, Wächter GA, Davis AL, Montenegro G, Timmermann BN. Two novel flavanones from Greigia sphacelata. J Nat Prod. 2000;63(12):1689-1691. View Source
• [2] KNApSAcK Metabolite Database. C00014139: 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. View Source

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone: Why Generic Substitution Fails

Flavanones sharing a C18H18O8 formula or similar methoxy/hydroxy counts cannot be considered interchangeable with 5,7,3′-trihydroxy-6,4′,5′-trimethoxyflavanone. Even minimal alterations in the A‑ring or B‑ring substitution pattern—such as methylation at C‑7 versus C‑6 or hydroxylation at C‑3′ versus methoxylation—profoundly affect NMR chemical shifts, chromatographic retention behavior, and, ultimately, biological target engagement [REFS‑1][REFS‑2]. For example, the co‑isolated analog 5,3′‑dihydroxy‑6,7,4′,5′‑tetramethoxyflavanone exhibits a distinct 13C NMR fingerprint and a different molecular formula (C19H20O8) despite sharing the same botanical source [REFS‑2]. Substituting either compound without rigorous analytical confirmation jeopardizes the validity of structure‑activity relationship (SAR) conclusions and undermines the reproducibility of phytochemical fingerprinting or bioactivity screening campaigns [REFS‑1].

Co-isolated analog

Target: 5,7,3′-Trihydroxy-6,4′,5′-trimethoxyflavanone

Substitute: 5,3′-dihydroxy-6,7,4′,5′-tetramethoxyflavanone

Different hydroxyl/methoxy pattern alters hydrogen bonding and target recognition; biological profile may shift significantly.

Flavone scaffold analog

Target: Flavanone (saturated C2–C3)

Substitute: 5,7,3′-Trihydroxy-6,4′,5′-trimethoxyflavone (flavone, unsaturated)

C2–C3 saturation changes molecular planarity and conformational flexibility, potentially altering target engagement.

Generic flavanone standards

Target: Specified substitution pattern

Substitute: Uncharacterized or common flavanone (e.g., naringenin)

Lack of defined methoxy/hydroxy positions undermines assay specificity and may introduce experimental artifacts.

• [1] Flagg ML, Wächter GA, Davis AL, Montenegro G, Timmermann BN. Two novel flavanones from Greigia sphacelata. J Nat Prod. 2000;63(12):1689-1691. View Source

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone: Differentiation Evidence

Structural Differentiation from Co-Isolated Analog

The target compound is distinguished from its closest co‑isolated analog—5,3′‑dihydroxy‑6,7,4′,5′‑tetramethoxyflavanone—by specific differences in molecular formula, exact mass, and 13C NMR chemical shifts. The absence of a methoxy group at C‑7 in the target compound (replaced by a hydroxy group) and the presence of a 3′‑OH (vs. 3′‑OCH3 in the analog) are unequivocally resolved by HMBC correlations and carbon chemical shift data [REFS‑1].

Structural comparison

Direct comparison

Target: C₁₈H₁₈O₈ (MW 362.33); 5,7,3′-OH; 6,4′,5′-OCH₃
vs analog: C₁₉H₂₀O₈ (MW 376.38); 5,3′-OH; 6,7,4′,5′-OCH₃

Molecular-weight and substitution-pattern differences preclude interchangeable activity.

Co-isolated from Greigia sphacelata; NMR/MS confirmation.

Evidence Dimension	Molecular Formula and Exact Mass
Target Compound Data	C18H18O8; [M]+ m/z 362.0999 (HRFABMS)
Comparator Or Baseline	5,3′-Dihydroxy-6,7,4′,5′-tetramethoxyflavanone: C19H20O8; [M]+ m/z 376.1154
Quantified Difference	Δ14 Da (C19H20O8 vs. C18H18O8); Δ ~14 mass units
Conditions	Positive HRFABMS, mixed matrix (glycerol/m‑NBA/thioglycerol + 0.1% TFA)

Why This Matters

The 14 Da mass difference and distinct molecular formula enable unambiguous differentiation by HRMS, essential for confirming compound identity during procurement and ensuring experimental reproducibility in metabolomics or natural product dereplication studies.

• [1] Flagg ML, Wächter GA, Davis AL, Montenegro G, Timmermann BN. Two novel flavanones from Greigia sphacelata. J Nat Prod. 2000;63(12):1689-1691. View Source

Scaffold Distinction from Flavone Analog

In the 13C NMR spectrum (CDCl3, 150 MHz), the target compound exhibits diagnostic signals at δ 196.7 (C‑4 carbonyl), δ 158.8 (C‑7 bearing OH), and δ 60.4 (6‑OCH3). In contrast, the 7‑methoxy analog shows a downfield shift for C‑7 (δ 161.3) and an additional methoxy resonance at δ 56.3 (7‑OCH3) absent in the target compound [REFS‑1].

Scaffold distinction

Cross-study context

Flavanone (C18H18O8, sat. C2–C3) vs flavone analog (C18H16O8, C2=C3); reported activity profiles differ.

Flavanone scaffold supports distinct conformational and redox properties; cannot serve as flavone substitute.

Based on vendor-reported activity claims; quantitative specificity limited.

Evidence Dimension	13C NMR Chemical Shift (CDCl3, 150 MHz)
Target Compound Data	C‑7: δ 158.8 (OH); 6‑OCH3: δ 60.4
Comparator Or Baseline	5,3′-Dihydroxy-6,7,4′,5′-tetramethoxyflavanone: C‑7: δ 161.3 (OCH3); 7‑OCH3: δ 56.3
Quantified Difference	Δδ +2.5 ppm at C‑7; presence of 7‑OCH3 resonance at δ 56.3 (absent in target)
Conditions	Bruker DRX-600, CDCl3, referenced to δC 77.0

Why This Matters

These carbon chemical shift differences provide a definitive spectral fingerprint for verifying compound identity and purity, mitigating the risk of misidentification when sourcing from vendors who may carry both analogs.

• [1] Flagg ML, Wächter GA, Davis AL, Montenegro G, Timmermann BN. Two novel flavanones from Greigia sphacelata. J Nat Prod. 2000;63(12):1689-1691. View Source

Purity and Analytical Verification

Reputable suppliers provide 5,7,3′-trihydroxy-6,4′,5′-trimethoxyflavanone with a minimum purity of 95% (HPLC), accompanied by 1H‑NMR and MS spectral reports [REFS‑1][REFS‑2]. In contrast, the analog 5,3′‑dihydroxy‑6,7,4′,5′‑tetramethoxyflavanone is offered at ≥98% purity by certain vendors, yet its availability and accompanying analytical documentation may differ [REFS‑3].

Purity & identity

Specification review

≥98% (HPLC), identity by MS and NMR; ¹H-NMR report available.

Verifiable purity and spectral identity support reproducible analytical and pharmacological studies.

Vendor-specified quality; review batch-specific COA.

Evidence Dimension	Vendor‑Specified Purity and Documentation
Target Compound Data	Min. 95% (HPLC); includes 1H‑NMR and MS reports [REFS‑1][REFS‑2]
Comparator Or Baseline	5,3′-Dihydroxy-6,7,4′,5′-tetramethoxyflavanone: ≥98% (HPLC) from selected suppliers [REFS‑3]
Quantified Difference	Purity specification difference of ≥3%; analytical documentation may vary by vendor
Conditions	Commercial procurement specifications

Why This Matters

Purchasers must evaluate the trade‑off between absolute purity and the comprehensiveness of analytical certification; the target compound is widely available with robust 1H‑NMR and MS documentation, ensuring identity confirmation upon receipt.

• [1] KNApSAcK Metabolite Database. C00014140: 5,3'-Dihydroxy-6,7,4',5'-tetramethoxyflavanone. View Source

Natural Occurrence and Sourcing: Unique Botanical Origin of 5,7,3′-Trihydroxy-6,4′,5′-trimethoxyflavanone

5,7,3′-Trihydroxy-6,4′,5′-trimethoxyflavanone has been definitively isolated from Greigia sphacelata (Bromeliaceae) and is also reported in Gardenia sootepensis [REFS‑1][REFS‑2]. Its co‑isolated analog, 5,3′‑dihydroxy‑6,7,4′,5′‑tetramethoxyflavanone, shares the same G. sphacelata source, but the target compound is noted as a fingerprinting marker for the genus Latifolius, suggesting a distinct chemotaxonomic distribution [REFS‑3].

Evidence Dimension	Botanical Source and Chemotaxonomic Relevance
Target Compound Data	Greigia sphacelata, Gardenia sootepensis; fingerprinting marker for Latifolius spp. [REFS‑1][REFS‑2][REFS‑3]
Comparator Or Baseline	5,3′-Dihydroxy-6,7,4′,5′-tetramethoxyflavanone: Greigia sphacelata only [REFS‑1]
Quantified Difference	Broader reported natural distribution for target compound; documented utility as a chemotaxonomic marker
Conditions	Phytochemical literature survey

Why This Matters

For researchers conducting phytochemical investigations, chemotaxonomic studies, or quality control of herbal materials, the target compound's established role as a species‑specific marker justifies its selection over less‑characterized analogs.

• [1] Flagg ML, Wächter GA, Davis AL, Montenegro G, Timmermann BN. Two novel flavanones from Greigia sphacelata. J Nat Prod. 2000;63(12):1689-1691. View Source

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone: Research & Industrial Applications

Chemotaxonomic Marker & Phytochemical Fingerprinting

Due to its unique occurrence in Greigia sphacelata and its utility as a fingerprinting marker for Latifolius species [REFS‑1][REFS‑2], 5,7,3′-trihydroxy-6,4′,5′-trimethoxyflavanone serves as a validated reference standard for the authentication and quality control of herbal materials derived from these taxa. Its distinct HPLC retention and MS/MS fragmentation pattern, as documented in the primary isolation work [REFS‑3], enable reliable discrimination from co‑occurring flavanones.

Structure-Specific Pharmacological Studies

Although direct comparative bioactivity data for 5,7,3′-trihydroxy-6,4′,5′-trimethoxyflavanone are limited, the compound has been reported to possess neuroprotective, antinociceptive, and cytotoxic properties in preliminary studies [REFS‑1][REFS‑4]. Its well‑defined substitution pattern (5,7,3′‑OH; 6,4′,5′‑OCH3) makes it a valuable tool compound for SAR investigations aimed at delineating the influence of methoxy/hydroxy regiochemistry on biological activity. The availability of pure, analytically certified material from multiple vendors [REFS‑2][REFS‑4] supports reproducible SAR campaigns.

Reference Standard Development

The co‑existence of 5,7,3′-trihydroxy-6,4′,5′-trimethoxyflavanone and its 7‑methoxy analog in Greigia sphacelata extracts [REFS‑3] presents a challenging separation problem. This compound pair serves as an ideal model system for developing and validating UHPLC‑MS/MS or 2D‑LC methods to resolve structurally similar flavonoid regioisomers. Methodologies established for these compounds have been applied to differentiate methylated flavone regioisomers [REFS‑5], demonstrating broader utility in analytical chemistry.

Natural Product Library Screening and Metabolomics Dereplication

With its definitive HRMS data (m/z 362.0999 [M]+) and comprehensive NMR spectral database entries [REFS‑3][REFS‑6], 5,7,3′-trihydroxy-6,4′,5′-trimethoxyflavanone is a reliably dereplicated entry in natural product libraries. Its inclusion in screening collections, supported by vendor‑supplied purity and analytical documentation [REFS‑2], minimizes the risk of pursuing false positives arising from misidentified or impure samples.

Application

Selection Property

Validation Focus

Chemotaxonomic marker

Unique MS/NMR fingerprint

Botanical authentication; metabolomics quantification

Pharmacological probe

Defined substitution pattern

Structure–activity relationship; assay-specific target engagement

Reference standard

High purity ≥98%, spectral documentation

Method validation; quantitative accuracy

• [1] TargetMol. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone (TN5444). View Source
• [2] Flagg ML, Wächter GA, Davis AL, Montenegro G, Timmermann BN. Two novel flavanones from Greigia sphacelata. J Nat Prod. 2000;63(12):1689-1691. View Source
• [3] Isolation, separation, identification, and quantification of bioactive methylated flavone regioisomers by UHPLC‑MS/MS (2024). View Source